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Compound of Interest

Compound Name: Eseramine

Cat. No.: B1212976

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Eseramine’s Performance Against Other Acetylcholinesterase Inhibitors with Supporting
Experimental Data.

This guide provides a detailed comparison of the inhibitory effects of eseramine on
acetylcholinesterase (AChE), benchmarked against established AChE inhibitors such as
physostigmine, donepezil, galantamine, and rivastigmine. The data presented is intended to
offer a clear perspective on eseramine'’s potential role in cholinergic research and drug
development.

Comparative Inhibitory Potency

The inhibitory efficacy of a compound against acetylcholinesterase is commonly quantified by
its half-maximal inhibitory concentration (IC50), which represents the concentration of the
inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value signifies a higher
potency of the inhibitor.

The following table summarizes the reported IC50 values for eseramine and other key
acetylcholinesterase inhibitors. It is important to note that IC50 values can vary depending on
the experimental conditions, such as the source of the enzyme and the specific assay used.
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Compound IC50 Value (nM) Enzyme Source Notes
The specific IC50
] ) value is contained
] Value reported in full Electric Eel o
Eseramine within the full-text of

text[1]

Acetylcholinesterase

the cited research

paper.

Physostigmine

(Eserine)

0.67[2]

Not Specified

A naturally occurring
carbamate and a well-
known AChE inhibitor.

Donepezil

6.7[2]

Not Specified

A piperidine-based,
reversible, and
selective AChE

inhibitor.

Galantamine

~5000

Normal Human Brain

Cortex

A tertiary alkaloid that
acts as a competitive
and reversible AChE

inhibitor.

Rivastigmine

4.3[2]

Not Specified

A pseudo-irreversible
inhibitor of both
acetylcholinesterase
and

butyrylcholinesterase.

Mechanism of Action: Acetylcholinesterase

Inhibition

Acetylcholinesterase inhibitors function by preventing the breakdown of the neurotransmitter

acetylcholine (ACh) in the synaptic cleft. This leads to an increased concentration and

prolonged availability of ACh to bind with its receptors, thereby enhancing cholinergic

neurotransmission. Eserine (physostigmine), a compound closely related to eseramine, is a

reversible inhibitor of acetylcholinesterase.[3] It binds to the active site of the enzyme, forming

a temporary complex that prevents acetylcholine from being hydrolyzed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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